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Compound of Interest

Compound Name:
3-(Benzyloxy)-6-bromo-2-

chlorophenol

Cat. No.: B14025300

Get Quote

Navigating the Hazards of Polyhalogenated
Phenolics
A Technical Guide to Brominated Chlorophenol
Derivatives
Executive Summary
This guide provides a technical analysis of the safety, toxicology, and handling protocols for

brominated chlorophenol derivatives, using 4-Bromo-2-chlorophenol (CAS 3964-56-5) as the

primary reference standard.[1] Unlike generic Safety Data Sheets (SDS), this document

bridges the gap between regulatory classification and practical laboratory risk management. It

is designed for researchers utilizing these compounds as intermediates in the synthesis of

agrochemicals, pharmaceuticals, and flame retardants.

Part 1: Chemical Identity & Physiochemical Logic
To understand the hazard profile of this class, one must analyze the Structure-Activity

Relationship (SAR). The introduction of heavy halogens (Bromine and Chlorine) to the phenol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14025300#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14025300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ring significantly alters the physiochemical properties compared to the parent phenol.

1.1 Comparative Properties Table
The following table highlights the shift in properties driven by halogenation, specifically the

increase in lipophilicity and acidity.

Property Phenol (Parent)
4-Bromo-2-
chlorophenol
(Derivative)

Implication for
Safety

CAS Number 108-95-2 3964-56-5
Specific regulatory

tracking required.[1]

Molecular Weight 94.11 g/mol 207.45 g/mol
Heavier vapor density;

settles in low areas.[1]

Physical State Crystalline Solid Crystalline Solid

Dust generation is a

primary inhalation risk.

[1]

Acidity (pKa) ~9.95 ~8.5 - 9.0 (Predicted)

Higher Acidity: The

electron-withdrawing

halogens stabilize the

phenoxide ion,

facilitating proton

release.[1]

Lipophilicity (LogP) 1.46 ~3.2

High Bioaccumulation:

Readily crosses lipid

bilayers (skin/cell

membranes).[1]

1.2 The "Heavy Atom" Effect
The presence of Bromine at the para position and Chlorine at the ortho position creates a

synergistic effect:

Enhanced Skin Penetration: The increased lipophilicity (LogP > 3) allows the molecule to

bypass the stratum corneum more efficiently than simple phenol.
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Increased Persistence: Carbon-Halogen bonds (C-Br, C-Cl) are metabolically stable,

reducing the rate of detoxification in biological systems.[1]

Part 2: Toxicology & Mechanism of Action
The primary toxicological danger of halophenols lies in their ability to disrupt cellular respiration.

While they are corrosive (causing tissue destruction), their systemic toxicity is often driven by

mitochondrial uncoupling.[1]

2.1 Mechanism: Uncoupling of Oxidative Phosphorylation
Brominated chlorophenols act as protonophores.[1] Because they are lipophilic weak acids

(see pKa above), they can shuttle protons across the inner mitochondrial membrane,

bypassing ATP synthase. This dissipates the proton motive force (PMF) required for ATP

production, releasing energy as heat instead of chemical energy.

Diagram 1: Mitochondrial Toxicity Pathway
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Caption: Pathway of halophenol-induced mitochondrial uncoupling leading to metabolic

collapse.[1]
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Part 3: Handling, Storage, & Risk Assessment[1][2]
Standard nitrile gloves are often insufficient for prolonged contact with halogenated phenols

due to rapid permeation.[1]

3.1 Personal Protective Equipment (PPE) Matrix
Respiratory: P95 or P100 particulate respirator is mandatory if dust is generated

(weighing/dispensing).[1]

Dermal (Hands):

Splash Contact: Nitrile (minimum 5 mil).[1][2] Change immediately upon contamination.[1]

[2][3][4][5]

Prolonged Contact: Silver Shield® (Laminate) or Viton®.[1] Halogenated organics can

permeate standard nitrile in <15 minutes.[1]

Dermal (Body): Tyvek® lab coat or apron to prevent dust accumulation on street clothes.[1]

3.2 First Aid: The PEG Protocol
Water alone is inefficient at removing lipophilic phenols from the skin.

Protocol: Immediately swab the area with Polyethylene Glycol 300 or 400 (PEG-300/400) or

Isopropanol.[1]

Why? PEG acts as a solvent sink, solubilizing the phenol and pulling it out of the skin layers

more effectively than water. Wash with soap and water after PEG treatment.[1]

Diagram 2: Laboratory Safety Workflow
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Caption: Decision matrix for safe handling and disposal of brominated chlorophenols.
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Part 4: Emergency Protocols & Waste Disposal
4.1 Spill Management
Do not use paper towels to wipe up large spills of oxidizing or halogenated phenols, as this

increases surface area for potential volatilization or reaction.

Isolate: Evacuate the immediate area.

Neutralize: Use a commercial phenol spill kit or an inert absorbent (vermiculite/sand) mixed

with a dilute base (sodium carbonate) to form the less volatile phenoxide salt.

Collect: Scoop into a sealable container labeled "Hazardous Waste - Toxic."

4.2 Disposal (Critical Compliance)
These compounds must never be disposed of down the drain.

Stream: Halogenated Organic Waste.[1][6][7]

Reasoning: Incineration facilities require segregation of halogenated waste to manage the

release of acid gases (HBr, HCl) and prevent the formation of dioxins during combustion.

Labeling: Clearly mark "Contains Halogens" to prevent mixing with non-halogenated solvents

(which are often burned as fuel).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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